Cas no 686770-10-5 (2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product name: 2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 686770-10-5
• MF: C₂₁H₂₅N₃O₂S₂
• MW: 415.572102308273
• CID: 6571880

2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• Thieno[3,2-d]pyrimidin-4(3H)-one, 2-[[2-(2-ethyl-1-piperidinyl)-2-oxoethyl]thio]-6,7-dihydro-3-phenyl-

• Inchi： 1S/C21H25N3O2S2/c1-2-15-8-6-7-12-23(15)18(25)14-28-21-22-17-11-13-27-19(17)20(26)24(21)16-9-4-3-5-10-16/h3-5,9-10,15H,2,6-8,11-14H2,1H3
• InChI Key： QBXJLCXFEFPUMG-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCCCC2CC)=O)N(C2=CC=CC=C2)C(=O)C2SCCC=2N=1

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 598.8±60.0 °C(Predicted)
• pka: -0.81±0.20(Predicted)

Additional information on 2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Analysis of 2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 686770-10-5)

The compound 2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one, identified by its CAS No. 686770-10-5, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This thienopyrimidinone derivative is characterized by its unique combination of a piperidine moiety and a phenyl group, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a kinase inhibitor or GPCR modulator, given its structural similarity to other pharmacologically active compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, inflammation, and metabolic disorders. The thieno[3,2-d]pyrimidin-4-one scaffold, as seen in CAS No. 686770-10-5, is a privileged structure in drug discovery due to its versatility and ability to interact with multiple biological targets. This compound's sulfanyl and oxoethyl functional groups further enhance its potential as a lead compound for further optimization. Its 2-ethylpiperidin-1-yl moiety is particularly noteworthy, as piperidine derivatives are known to improve pharmacokinetic properties such as solubility and bioavailability.

The synthesis of 2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one involves multi-step organic reactions, including cyclization and sulfanylation processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in personalized medicine, this compound's potential as a selective inhibitor makes it a valuable candidate for further preclinical studies. Researchers are also exploring its role in signal transduction pathways, which could unlock new therapeutic avenues.

From a commercial perspective, CAS No. 686770-10-5 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its stability under standard laboratory conditions makes it suitable for long-term storage, though proper handling protocols are recommended to maintain its integrity. The compound's molecular weight and logP values suggest favorable drug-like properties, aligning with the industry's focus on Lipinski's Rule of Five. As the pharmaceutical landscape evolves, thienopyrimidinone-based molecules like this one are poised to play a pivotal role in next-generation drug development.

In conclusion, 2-{2-(2-ethylpiperidin-1-yl)-2-oxoethylsulfanyl}-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one represents a promising area of research with broad implications for drug discovery. Its structural features and potential biological activities make it a compound of interest for academic and industrial researchers alike. Future studies will likely focus on its structure-activity relationships (SAR) and in vivo efficacy, paving the way for innovative therapeutic solutions.